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Compound of Interest

Compound Name: 4-Bromo-2-iodophenol

Cat. No.: B1279099 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Bromo-2-iodophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 4-Bromo-2-iodophenol (CAS No. 207115-22-8). Due to the limited availability

of a dedicated Safety Data Sheet (SDS) for this specific compound, this guide synthesizes

information from publicly available data for 4-Bromo-2-iodophenol and structurally similar

compounds, including 4-Bromophenol and 4-Bromo-2-chlorophenol. This information is

intended to promote safe laboratory practices for researchers and professionals in drug

development.
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Property Value Source

Chemical Name 4-Bromo-2-iodophenol PubChem[1]

CAS Number 207115-22-8 PubChem[1]

Molecular Formula C₆H₄BrIO PubChem[1]

Molecular Weight 298.90 g/mol PubChem[1]

Appearance
White to light yellow or light

orange powder/crystal

Tokyo Chemical Industry Co.,

Ltd.[2]

Melting Point 72.0 to 76.0 °C
Tokyo Chemical Industry Co.,

Ltd.[2]

Hazard Identification and GHS Classification
4-Bromo-2-iodophenol is classified as a hazardous substance. The primary hazards are skin

and eye irritation[1].

GHS Classification:[1]

Hazard Class Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Signal Word: Warning[1]

Hazard Statements:[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements:[1]

P264: Wash skin thoroughly after handling.
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P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P317: If eye irritation persists: Get medical help.

P362+P364: Take off contaminated clothing and wash it before reuse.

While specific toxicity data such as LD50 (lethal dose, 50%) or LC50 (lethal concentration,

50%) for 4-Bromo-2-iodophenol is not readily available, data for the related compound 4-

bromo-2-chlorophenol indicates oral toxicity (LD50: 500 mg/kg)[3]. It is prudent to handle 4-
Bromo-2-iodophenol with similar precautions.

Experimental Handling and Safety Precautions
A standardized workflow is critical to ensure safety when handling 4-Bromo-2-iodophenol in a

laboratory setting. The following diagram outlines a recommended procedure.
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Experimental Workflow for Handling 4-Bromo-2-iodophenol
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Caption: A logical workflow for the safe laboratory handling of 4-Bromo-2-iodophenol.
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Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure[4].

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area[5].

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield[4].

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves prior to

use and dispose of them properly after handling the compound[4].

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to

prevent skin contact[5].

Handling and Storage
Avoid creating dust when handling the solid form[4].

Keep the container tightly closed and store it in a cool, dry, and well-ventilated place[4].

The compound may be light-sensitive; store it in a dark place[6].

Avoid contact with strong oxidizing agents[5].

First-Aid Measures
In case of exposure, follow these first-aid procedures and seek medical attention.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_623123039_4-BromoPhenol-CASNO-106-41-2-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14873~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2015:41:18~~4-Bromophenol~~
https://www.cdhfinechemical.com/images/product/msds/37_623123039_4-BromoPhenol-CASNO-106-41-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_623123039_4-BromoPhenol-CASNO-106-41-2-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14873~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2015:41:18~~4-Bromophenol~~
https://www.cdhfinechemical.com/images/product/msds/37_623123039_4-BromoPhenol-CASNO-106-41-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_623123039_4-BromoPhenol-CASNO-106-41-2-MSDS.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_4_Bromo_3_iodophenol_Properties_Synthesis_and_Spectroscopic_Analysis.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14873~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2015:41:18~~4-Bromophenol~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Protocol

Inhalation
Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

persists, consult a physician[5].

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention[5].

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and drink plenty of water afterward. Never

give anything by mouth to an unconscious

person. Call a physician or poison control center

immediately.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Wear appropriate personal protective equipment[4].

Containment and Cleanup: Avoid generating dust. Sweep up the spilled solid material and

place it into a suitable, labeled container for disposal. Do not allow the chemical to enter

drains[4].

Disposal Considerations
Dispose of 4-Bromo-2-iodophenol and its containers in accordance with local, regional, and

national regulations. This material may be classified as hazardous waste[4].

It is advisable to contract a licensed professional waste disposal service for its disposal[4].

Potential Biological Effects and Signaling Pathways
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While specific data on the biological activity and signaling pathways of 4-Bromo-2-iodophenol
are limited, halogenated phenols as a class are known to exhibit a range of biological effects[6].

Some bromophenols, for instance, have been shown to possess antioxidant properties and

may interact with cellular signaling pathways such as the Nrf2-mediated pathway, which is

involved in the cellular response to oxidative stress[7]. The presence of bromine and iodine

atoms on the phenol ring can influence the molecule's interaction with biological targets[6].

Given its use as an intermediate in the synthesis of pharmaceuticals, it is plausible that 4-
Bromo-2-iodophenol could have biological activity.

The following diagram illustrates a potential, generalized signaling pathway that bromophenols

might influence, based on studies of related compounds.
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Potential Generalized Signaling Pathway for Bromophenols
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Caption: A potential mechanism of action for bromophenols in the Nrf2-mediated antioxidant

pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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